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Compound of Interest

Compound Name: AL 082D06

Cat. No.: B1666749 Get Quote

Technical Support Center: AL 082D06
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the proper handling and use of AL 082D06 to prevent its

degradation in solution.

Frequently Asked Questions (FAQs)
Q1: What is AL 082D06?

A1: AL 082D06 is a selective, nonsteroidal antagonist for the glucocorticoid receptor (GR) with

a Ki of 210 nM.[1][2][3] Its molecular formula is C23H24ClN3O2, and its molecular weight is

409.91 g/mol .[1][4]

Q2: What are the recommended storage conditions for AL 082D06?

A2: Proper storage is crucial to prevent degradation. Recommendations vary slightly by

supplier, but the general guidelines are summarized in the table below.

Q3: In which solvents is AL 082D06 soluble?

A3: AL 082D06 is soluble in DMSO but is insoluble in water and ethanol.[4] For in vivo studies,

a common formulation involves a multi-step process to create a homogeneous suspension. For

example, a stock solution in DMSO can be further diluted in a mixture of PEG300, Tween80,

and water.[5]
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Q4: What are the known degradation pathways for AL 082D06?

A4: Specific degradation pathways in solution are not well-documented in publicly available

literature. However, like many organic molecules, it is susceptible to degradation through

hydrolysis, oxidation, and photolysis, especially over extended periods in solution. Hazardous

thermal decomposition may produce carbon oxides (CO, CO2), nitrogen oxides (NO, NO2, ...),

and hydrogen chloride (HCl).[6]
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Issue Possible Cause Troubleshooting Steps

Precipitation in aqueous buffer
AL 082D06 is insoluble in

water.

Ensure the final concentration

of DMSO or other organic co-

solvents is sufficient to

maintain solubility. If

precipitation occurs upon

dilution, consider adjusting the

formulation or using a

surfactant.

Loss of activity over time in

solution
Degradation of the compound.

Prepare fresh solutions for

each experiment. If a stock

solution must be stored,

aliquot it into single-use vials

and store at -80°C for no

longer than 6 months.[3] Avoid

repeated freeze-thaw cycles.

Protect solutions from light and

excessive heat.

Inconsistent experimental

results

Incomplete dissolution or

degradation.

Ensure the compound is fully

dissolved in DMSO before

preparing further dilutions. Use

a vortex mixer or sonication if

necessary. Always use freshly

prepared solutions.

Safety concerns during

handling

Inhalation of powder, skin/eye

contact.

Handle AL 082D06 powder in a

well-ventilated area, preferably

in a chemical fume hood. Wear

appropriate personal protective

equipment (PPE), including

gloves, safety goggles, and a

lab coat.[6]

Quantitative Data Summary
Table 1: Recommended Storage Conditions for AL 082D06
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Form
Storage

Temperature
Duration Source

Powder -20°C 3 years [1]

4°C 2 years [1]

In DMSO -80°C 6 months - 2 years [3][7]

-20°C 1 year [7]

4°C 2 weeks [2][3]

Table 2: Solubility of AL 082D06

Solvent Solubility Concentration Source

DMSO Soluble 10 mg/mL [4]

Water Insoluble - [4]

Ethanol Insoluble - [4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh the desired amount of AL 082D06 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.099

mg of AL 082D06 (MW = 409.91 g/mol ).

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the tube. In this

example, add 1 mL of DMSO.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming (to

no more than 37°C) or brief sonication may be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into single-use, light-protected tubes and store at -80°C.
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Visualizations
Caption: Recommended workflow for preparing and using AL 082D06 solutions.
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Caption: Mechanism of action of AL 082D06 as a glucocorticoid receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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